2-METHYL-1-(3-SULFOPROPYL)NAPHTHO[1,2-D]THIAZOLIUM INNER SALT

Specification

• CAS No.: 3176-77-0
• Molecular Formula: C15H16NO3S2+
• Molecular Weight: 322.4 g/mol
• IUPAC Name: 3-(2-methylbenzo[e][1,3]benzothiazol-1-ium-1-yl)propane-1-sulfonic acid
• Standard InChI: InChI=1S/C15H15NO3S2/c1-11-16(9-4-10-21(17,18)19)15-13-6-3-2-5-12(13)7-8-14(15)20-11/h2-3,5-8H,4,9-10H2,1H3/p+1
• Standard InChI Key: DTCXTTJRDSLBBR-UHFFFAOYSA-O
• SMILES: CC1=[N+](C2=C(S1)C=CC3=CC=CC=C32)CCCS(=O)(=O)O
• Canonical SMILES: CC1=[N+](C2=C(S1)C=CC3=CC=CC=C32)CCCS(=O)(=O)O

Introduction

Chemical Identification and Properties

Basic Chemical Data

2-Methyl-1-(3-Sulfopropyl)Naphtho[1,2-d]Thiazolium Inner Salt is a complex organic compound with several distinctive physical and chemical characteristics. The compound is identified by its CAS number 3176-77-0 and possesses a molecular formula of C15H16NO3S2+. The molecular weight of the compound is 322.4 g/mol, indicating its relatively complex structure. The IUPAC name for this compound is 3-(2-methylbenzo[e]benzothiazol-1-ium-1-yl)propane-1-sulfonic acid, although it is also identified in some sources as 3-(2-methylnaphtho[1,2-d]thiazol-1-ium-1-yl)-1-propanesulfonate.

The physical properties of this compound include a melting point range of 258-264°C, which is characteristic of its crystalline nature and structural stability. The compound is available commercially at high purity levels, typically at 98% purity. For proper storage and preservation of its chemical integrity, it is recommended to store the compound at 2-8°C under argon gas protection.

Structural Characteristics

The compound features a complex heterocyclic structure with several key functional groups. The structural formula can be represented by specialized chemical notation systems:

Structural Identifier	Value
Standard InChI	InChI=1S/C15H15NO3S2/c1-11-16(9-4-10-21(17,18)19)15-13-6-3-2-5-12(13)7-8-14(15)20-11/h2-3,5-8H,4,9-10H2,1H3/p+1
Standard InChIKey	DTCXTTJRDSLBBR-UHFFFAOYSA-O
IUPAC Name	3-(2-methylbenzo[e]benzothiazol-1-ium-1-yl)propane-1-sulfonic acid

The compound contains a naphtho[1,2-d]thiazolium core structure with a methyl group at position 2 and a sulfopropyl group at position 1. This arrangement creates an inner salt (betaine) structure where the positive charge on the nitrogen atom is balanced by the negative charge on the sulfonate group. This zwitterionic character contributes significantly to its solubility properties and biological interactions.

The thiazolium ring is fused with a naphthalene system, creating a rigid and planar aromatic structure that can potentially intercalate with biological molecules such as DNA. The methyl group at position 2 can influence the electronic properties of the thiazolium ring, while the sulfopropyl chain provides water solubility and potential for further functionalization.

Alternative Nomenclature

This compound is known by several synonyms across different chemical databases and manufacturers. These alternative names include:

• 2-methyl-1-(3-sulfo-propyl)-naphtho[1,2-d]thiazolium betaine

• 2-methyl-1-(3-sulphonatopropyl)naphtho[1,2-d]thiazol-1-ium

• 3-(2-methylnaphtho[1,2-d]thiazol-1-ium-1-yl)propane-1-sulfonate

• 2-methyl-1-(3-sulfonatopropyl)naphtho[1,2-d]thiazolium

The existence of multiple nomenclatures reflects both the complexity of the chemical structure and the different naming conventions used across various chemical indexing systems and manufacturers.

Biological Activities and Applications

Biological Properties

2-Methyl-1-(3-Sulfopropyl)Naphtho[1,2-d]Thiazolium Inner Salt exhibits diverse biological activities that make it valuable for research and potential therapeutic applications. The compound has demonstrated significant antimicrobial properties, suggesting its potential application in developing new antimicrobial agents. This activity may be related to the compound's ability to interact with bacterial cell components, potentially disrupting cell membrane integrity or interfering with critical cellular processes.

The compound has also shown promising anticancer activities in preliminary studies. While the exact mechanisms are still under investigation, the planar aromatic structure of the compound suggests it may intercalate with DNA or interact with specific cellular proteins involved in cancer cell proliferation and survival. These properties position the compound as a candidate for further development in cancer research and potential therapeutic applications.

Imaging Applications

One of the most notable applications of 2-Methyl-1-(3-Sulfopropyl)Naphtho[1,2-d]Thiazolium Inner Salt is in biological imaging. The compound's unique spectroscopic properties, likely related to its extended conjugated structure, make it suitable for various imaging techniques. The thiazolium component of the molecule can facilitate specific interactions with biological structures, potentially enabling targeted imaging applications.

The solubility characteristics of this compound, enhanced by the sulfonate group, improve its utility in aqueous biological systems. This property is particularly important for biological imaging applications where water solubility is often a limiting factor for many fluorescent compounds.

Structural Advantages

The sulfonate group in 2-Methyl-1-(3-Sulfopropyl)Naphtho[1,2-d]Thiazolium Inner Salt provides several advantages compared to other naphtho-thiazolium derivatives. The primary benefit is enhanced solubility in aqueous environments, which is crucial for biological applications. This improved solubility facilitates the compound's use in various experimental settings where water compatibility is essential.

Specification	Value
CAS Number	3176-77-0
Molecular Formula	C15H16NO3S2+
Molecular Weight	322.4 g/mol
Melting Point	258-264°C
Purity	98%
Storage Conditions	2-8°C, Argon charged
Shipping Temperature	Wet ice
Hazard Classification	GHS07 (Warning)
Hazard Statements	H315, H319, H335
Country of Origin	CN (China)

These specifications provide critical information for handling, storage, and experimental planning when working with this compound. The hazard classification (GHS07) and associated hazard statements (H315, H319, H335) indicate that the compound may cause skin irritation, serious eye irritation, and respiratory irritation, requiring appropriate safety measures during handling.

Research Applications and Future Directions

Current Research Focus

Current research on 2-Methyl-1-(3-Sulfopropyl)Naphtho[1,2-d]Thiazolium Inner Salt focuses on exploring its full potential in several key areas. The compound's antimicrobial properties are being investigated to determine its efficacy against various pathogens and to understand the underlying mechanisms of action. This research could lead to the development of new antimicrobial agents, potentially addressing the growing challenge of antimicrobial resistance.

In cancer research, investigations are underway to characterize the compound's anticancer activities and to identify specific cancer types where it might be most effective. Studies might include in vitro assessments of cytotoxicity against various cancer cell lines, evaluations of its effects on cancer cell proliferation and apoptosis, and explorations of potential synergistic effects with established cancer treatments.

The biological imaging applications of this compound represent another active area of research. Scientists are working to optimize its imaging properties, develop new imaging methodologies utilizing this compound, and create specialized derivatives with enhanced imaging capabilities for specific biological targets.